4-[2-(Dimethylamino)ethoxy]phenyl isothiocyanate

• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• IUPAC Name: 2-(4-isothiocyanatophenoxy)-N,N-dimethylethanamine
• InChI: InChI=1S/C11H14N2OS/c1-13(2)7-8-14-11-5-3-10(4-6-11)12-9-15/h3-6H,7-8H2,1-2H3
• InChI Key: FZFKVFRCJHDVMS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)N=C=S

Description

4-[2-(Dimethylamino)ethoxy]phenyl isothiocyanate is a useful research compound. Its molecular formula is C11H14N2OS and its molecular weight is 222.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-(Dimethylamino)ethoxy]phenyl isothiocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(Dimethylamino)ethoxy]phenyl isothiocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The title compound is prepared as described in Example 1 for 1-[2-(4-isothiocyanato-phenoxy)-ethyl]-pyrrolidine but using 4-(2-dimethylamino-ethoxy)-phenylamine. Title compound: ES-MS: 223.0 [M+H]+; single peak at tR=6.52 min (System 1).

Synthesis routes and methods II

Procedure details

Diisopropylethylamine (344 mg, 2.66 mmol, 2.4 eq.) was added with stirring to a solution of 4-[2-(dimethylamino)ethoxy]aniline (200 mg, 1.11 mmol, 1 eq.) in tetrahydrofuran (2 mL) at 0° C., and then thiophosgene (153 mg, 1.33 mmol, 1.2 eq.) was added dropwise with stirring. The reaction mixture was allowed to warm to room temperature with stirring, and stirred at room temperature for 40 minutes, during which a precipitate formed. The tetrahydrofuran was removed under vacuum, and the residue was dissolved in ethyl acetate and washed with brine (3×10 mL), then the ethyl acetate layer dried over magnesium sulfate and the ethyl acetate evaporated to give 4-[2-(dimethylamino)ethoxy]phenyl isothiocyanate (0.20 g) as a dark brown oil, which was used without further purification.